(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride is a pyridine derivative featuring a chloro substituent at the 6-position and a methylamine group linked via a methylene bridge at the 3-position, forming a secondary amine hydrochloride salt. Its molecular formula is C₇H₁₁Cl₂N₂, with a molecular weight of 194.9 g/mol.
Properties
IUPAC Name |
1-(6-chloropyridin-3-yl)-N-methylmethanamine;hydrochloride | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2.ClH/c1-9-4-6-2-3-7(8)10-5-6;/h2-3,5,9H,4H2,1H3;1H | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMHVBKRUQBQSCZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CN=C(C=C1)Cl.Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10Cl2N2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.07 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Solvent Selection
Polar aprotic solvents like DMF or dimethylacetamide (DMA) enhance nucleophilicity in alkylation reactions, improving reaction rates by 20–30% compared to tetrahydrofuran (THF) or dichloromethane. Conversely, reductive amination benefits from protic solvents such as ethanol, which stabilize the imine intermediate and facilitate reduction.
Temperature and Catalysis
Elevated temperatures (70–100°C) are critical for overcoming kinetic barriers in alkylation, while reductive amination proceeds efficiently at ambient temperatures when using NaBH₄. Catalytic systems like Pd/C in hydrogenation reduce energy consumption by 40%, though they require rigorous exclusion of moisture.
Purification Techniques
Recrystallization from ethanol-water mixtures (3:1 v/v) removes unreacted starting materials and inorganic salts. For high-purity pharmaceutical grades, column chromatography on silica gel with a gradient of ethyl acetate and hexane (10–50%) isolates the compound with >99% purity.
Characterization and Quality Control
Spectroscopic Analysis
Purity Assessment
High-performance liquid chromatography (HPLC) with UV detection at 254 nm confirms purity, while Karl Fischer titration quantifies residual water (<0.2% w/w).
Challenges and Mitigation Strategies
Byproduct Formation
Side reactions, such as over-alkylation or pyridine ring reduction, are minimized by controlling stoichiometry (methylamine:halopyridine = 1.2:1) and reaction time.
Industrial Applications and Scalability
The continuous-flow method is preferred for large-scale synthesis due to its high throughput (50 kg/day) and compliance with green chemistry principles (E-factor = 0.7). Recent advancements in catalyst recycling have reduced production costs by 15% .
Chemical Reactions Analysis
Types of Reactions
(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The chloro group can be substituted with other nucleophiles such as amines, thiols, or alkoxides.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydroxide or potassium carbonate in an aqueous or organic solvent.
Major Products Formed
Oxidation: Formation of pyridine N-oxide derivatives.
Reduction: Formation of reduced amine derivatives.
Substitution: Formation of substituted pyridine derivatives with various functional groups.
Scientific Research Applications
Synthesis Techniques
The synthesis of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride has been optimized through various methods. One notable improvement involves the use of toluene and gaseous monomethylamine, which enhances product purity and reduces environmental impact by minimizing waste water generation . The reaction typically involves the chloromethylation of pyridine derivatives followed by amination processes.
Key Steps in Synthesis :
- Cooling Reaction : The reaction mixture is cooled to -5°C to facilitate the formation of the desired amine.
- Use of Gaseous Reactants : Transitioning from aqueous solutions to gaseous reactants has been shown to increase yield and purity significantly .
Agrochemical Applications
One of the primary applications of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride is as an intermediate in the synthesis of imidacloprid and acetamiprid , both of which are widely used insecticides. These compounds belong to the neonicotinoid class, which target insect nicotinic acetylcholine receptors, leading to paralysis and death in pests.
Table 1: Agrochemical Products Derived from (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride
| Product Name | Active Ingredient | Use Case |
|---|---|---|
| Imidacloprid | N-(6-chloro-3-pyridylmethyl)-N-methylamine | Insecticide for agricultural crops |
| Acetamiprid | N-(6-chloro-3-pyridylmethyl)-N-methylamine | Insecticide for various crops |
Pharmaceutical Potential
Recent studies have explored the potential pharmaceutical applications of derivatives of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride. For instance, compounds derived from this base structure have shown inhibitory activity against specific kinases, which are critical targets in cancer therapy .
Case Study: Kinase Inhibition
A study evaluated a derivative of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride for its ability to inhibit p70S6Kβ kinase, revealing an IC50 value of 444 nM. This suggests that such derivatives could serve as a foundation for developing selective kinase inhibitors .
Environmental Impact
As a transformation product of acetamiprid, (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride has been studied for its environmental persistence and degradation pathways. Understanding these pathways is crucial for assessing the ecological risks associated with its use in agriculture.
Environmental Transformation
Research indicates that this compound can undergo microbial degradation, which is vital for mitigating its environmental impact post-use . The identification of microbial strains capable of degrading such compounds is essential for developing bioremediation strategies.
Mechanism of Action
The mechanism of action of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride involves its interaction with specific molecular targets. The chloro substituent and the amine group play crucial roles in binding to enzymes or receptors, thereby modulating their activity. The compound may inhibit enzyme activity by forming covalent bonds with active site residues or by competing with natural substrates.
Comparison with Similar Compounds
(6-Methoxypyridin-3-yl)methylamine Hydrochloride (CID 23077763)
- Molecular Formula : C₈H₁₃ClN₂O
- Molecular Weight : 188.45 g/mol
- Substituents : Methoxy (6-position), methylamine (3-position via methylene).
- Key Differences : The methoxy group is electron-donating, increasing hydrophilicity compared to the chloro analog. Predicted logP (~0.8) is lower than the target compound due to reduced hydrophobicity .
- Applications : Used in medicinal chemistry for its improved solubility, advantageous in aqueous formulations.
[1-(6-Chloro-pyridin-3-ylmethyl)-piperidin-3-yl]-methyl-amine Hydrochloride
- Molecular Formula : C₁₂H₁₉Cl₂N₃
- Molecular Weight : 276.20 g/mol
- Substituents : Chloro (6-position), piperidine-linked methylamine (3-position).
- Key Differences : The piperidine ring introduces tertiary amine character and bulkiness, increasing logP (~2.0) and reducing water solubility. This structure enhances membrane permeability but complicates synthetic routes .
- Applications : Explored in CNS drug design for improved blood-brain barrier penetration.
6-Chloro-3-aminopyridine (CAS 5350-93-6)
- Molecular Formula : C₅H₅ClN₂
- Molecular Weight : 128.45 g/mol
- Substituents : Chloro (6-position), primary amine (3-position).
- Key Differences : Simpler structure with a primary amine directly attached to the pyridine ring. Higher polarity (logP ~0.5) but lower molecular weight facilitates rapid metabolic clearance .
- Applications : Intermediate in pesticide synthesis and cross-coupling reactions.
(6-Bromo-pyridin-2-yl)-piperidin-3-yl-amine Hydrochloride
- Molecular Formula : C₁₀H₁₅ClBrN₃
- Molecular Weight : 292.61 g/mol
- Substituents : Bromo (6-position), piperidine (2-position).
- Key Differences : Bromo’s larger atomic radius increases van der Waals interactions, enhancing binding affinity in some biological targets. Higher logP (~2.5) due to bromine’s hydrophobicity .
- Applications : Used in radiolabeling and halogen exchange reactions.
Comparative Data Table
Key Research Findings
Substituent Effects :
- Chloro at position 6 enhances electrophilic substitution reactivity compared to methoxy, making the target compound more reactive in cross-coupling reactions .
- Piperidine-containing derivatives exhibit higher logP values, favoring lipid bilayer penetration but requiring formulation optimization for solubility .
Synthetic Routes :
- Nucleophilic substitution of chloro groups with amines (e.g., methylamine) is a common pathway, as seen in pyridazine analogs .
- Patent methods (e.g., EP 4 374 877 A2) describe analogous procedures for halogenated pyridine derivatives .
Applications :
- Secondary amines (target compound) balance solubility and lipophilicity, making them versatile intermediates in drug discovery.
- Bromo analogs are preferred in radiopharmaceuticals due to bromine’s isotopic properties .
Biological Activity
(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride is a synthetic organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The compound's structure, characterized by a chlorinated pyridine moiety and an amine group, suggests diverse interactions with biological targets, which could lead to various therapeutic applications.
Chemical Structure and Properties
The molecular formula of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride is C₇H₈ClN·HCl. Its structural features include:
- Chlorinated Pyridine Ring : The presence of chlorine enhances lipophilicity and may influence receptor binding.
- Aminomethyl Group : This functional group can participate in hydrogen bonding and nucleophilic reactions.
Biological Activity Overview
Research indicates that (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride exhibits several biological activities, primarily through its interactions with various cellular targets.
Potential Activities Include:
- Anticancer Properties : Studies suggest that compounds with similar structures can inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest .
- Antimicrobial Activity : Preliminary tests indicate effectiveness against certain bacterial strains, with varying degrees of potency .
- Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, which is crucial for its therapeutic potential .
The mechanism of action of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride involves:
- Enzyme Interaction : The chloropyridinyl group may interact with active sites of enzymes or receptors, leading to modulation of their activity.
- Cellular Uptake : The compound's ability to penetrate cell membranes facilitates its interaction with intracellular targets.
Table 1: Summary of Biological Activities
Case Study: Anticancer Activity
A study investigating the anticancer effects of similar compounds demonstrated significant inhibition of tumor growth in xenograft models. The mechanism was attributed to the induction of apoptosis via mitochondrial pathways, highlighting the potential use of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride in cancer therapy.
Case Study: Antimicrobial Efficacy
In vitro assays revealed that (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride exhibited varying minimum inhibitory concentrations (MIC) against selected bacterial strains. For instance, it showed promising activity against Staphylococcus aureus with an MIC value significantly lower than that for Escherichia coli, indicating a selective antibacterial profile .
Synthesis and Structural Modifications
The synthesis of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride typically involves multi-step organic reactions, including:
- Formation of the Pyridine Derivative : Utilizing chlorinated precursors.
- Amine Alkylation : Introducing the methyl amine group through nucleophilic substitution reactions.
Modifications to the structure can enhance biological activity or alter pharmacokinetic properties, making it essential for ongoing research to explore structure–activity relationships (SAR).
Q & A
Q. Table 1: Thermal Properties of Analogous Amine Hydrochlorides
| Property | Value (Mean ± SD) | Method | Reference |
|---|---|---|---|
| Melting Point (°C) | 208–210 | DSC | |
| ΔHfusion (kJ/mol) | 14.57 | Calorimetry | |
| logP (Octanol/Water) | 0.97 | Shake-flask |
Q. Table 2: Crystallographic Parameters from SHELX Refinement
| Parameter | Value |
|---|---|
| Space Group | P21/c |
| Rfactor | 0.040 |
| Bond Length Discrepancy | ≤0.003 Å |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
